2-{[(4-methyl-6-phenyl-2-pyrimidinyl)thio]methyl}-4(3H)-quinazolinone

• IUPAC Name: 2-[(4-methyl-6-phenylpyrimidin-2-yl)sulfanylmethyl]-3H-quinazolin-4-one
• InChI: InChI=1S/C20H16N4OS/c1-13-11-17(14-7-3-2-4-8-14)23-20(21-13)26-12-18-22-16-10-6-5-9-15(16)19(25)24-18/h2-11H,12H2,1H3,(H,22,24,25)
• InChI Key: SKJASFCPFUIRGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SCC2=NC3=CC=CC=C3C(=O)N2)C4=CC=CC=C4
• Molecular Formula: C20H16N4OS
• Molecular Weight: 360.4 g/mol

Description

2-{[(4-methyl-6-phenyl-2-pyrimidinyl)thio]methyl}-4(3H)-quinazolinone, also known as MPTQ, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. MPTQ has been found to exhibit promising biological activities and has been investigated for its therapeutic potential in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 2-{[(4-methyl-6-phenyl-2-pyrimidinyl)thio]methyl}-4(3H)-quinazolinone is not yet fully understood. However, it has been suggested that 2-{[(4-methyl-6-phenyl-2-pyrimidinyl)thio]methyl}-4(3H)-quinazolinone may exert its biological activities by interacting with specific cellular targets, including enzymes and receptors.
Biochemical and Physiological Effects:
2-{[(4-methyl-6-phenyl-2-pyrimidinyl)thio]methyl}-4(3H)-quinazolinone has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. 2-{[(4-methyl-6-phenyl-2-pyrimidinyl)thio]methyl}-4(3H)-quinazolinone has also been found to have a neuroprotective effect and may help to prevent the degeneration of neurons in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{[(4-methyl-6-phenyl-2-pyrimidinyl)thio]methyl}-4(3H)-quinazolinone in lab experiments is its ability to exhibit multiple biological activities. This makes it a versatile compound that can be used in a range of research applications. However, one limitation of using 2-{[(4-methyl-6-phenyl-2-pyrimidinyl)thio]methyl}-4(3H)-quinazolinone is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are many potential future directions for research on 2-{[(4-methyl-6-phenyl-2-pyrimidinyl)thio]methyl}-4(3H)-quinazolinone. One area of interest is the development of 2-{[(4-methyl-6-phenyl-2-pyrimidinyl)thio]methyl}-4(3H)-quinazolinone-based therapies for the treatment of cancer and other diseases. Another area of research is the investigation of the mechanism of action of 2-{[(4-methyl-6-phenyl-2-pyrimidinyl)thio]methyl}-4(3H)-quinazolinone and the identification of specific cellular targets that it interacts with. Additionally, further studies are needed to explore the potential use of 2-{[(4-methyl-6-phenyl-2-pyrimidinyl)thio]methyl}-4(3H)-quinazolinone in combination with other drugs or therapies to enhance its therapeutic effects.

Synthesis Methods

2-{[(4-methyl-6-phenyl-2-pyrimidinyl)thio]methyl}-4(3H)-quinazolinone can be synthesized using a multi-step process that involves the reaction of 2-aminobenzonitrile with 4-methyl-6-phenyl-2-thiouracil in the presence of a catalyst. The resulting intermediate product is then subjected to further reactions to yield 2-{[(4-methyl-6-phenyl-2-pyrimidinyl)thio]methyl}-4(3H)-quinazolinone.

Scientific Research Applications

2-{[(4-methyl-6-phenyl-2-pyrimidinyl)thio]methyl}-4(3H)-quinazolinone has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit promising biological activities, including anti-cancer, anti-inflammatory, and anti-microbial properties. 2-{[(4-methyl-6-phenyl-2-pyrimidinyl)thio]methyl}-4(3H)-quinazolinone has also been investigated for its therapeutic potential in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.